Cas no 1245772-08-0 (3-methyl-4-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole)

• Product Name: 3-methyl-4-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole
• CAS No: 1245772-08-0
• MF: C₆H₆F₃N₃O₂
• MW: 209.125951290131
• MDL: MFCD16345412
• CID: 5167626
• PubChem ID: 60146850
• Update Time: 2026-03-04

3-methyl-4-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole
• 3-methyl-4-nitro-1-(2,2,2-trifluoroethyl)pyrazole
• STL414638

• MDL： MFCD16345412
• Inchi： 1S/C6H6F3N3O2/c1-4-5(12(13)14)2-11(10-4)3-6(7,8)9/h2H,3H2,1H3
• InChI Key： KFFATVDPKIIPFY-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(C(C)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6